1-(4-fluorophenyl)-7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine dihydrochloride

• IUPAC Name: 1-(4-fluorophenyl)-7,7-dimethyl-4,5,6,8-tetrahydropyrazolo[4,3-c]azepine;dihydrochloride
• InChI: InChI=1S/C15H18FN3.2ClH/c1-15(2)7-14-11(8-17-10-15)9-18-19(14)13-5-3-12(16)4-6-13;;/h3-6,9,17H,7-8,10H2,1-2H3;2*1H
• InChI Key: VINUECGOACXWAD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(CNC1)C=NN2C3=CC=C(C=C3)F)C.Cl.Cl
• Molecular Formula: C15H20Cl2FN3
• Molecular Weight: 332.2 g/mol

Description

1-(4-fluorophenyl)-7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine dihydrochloride is a useful research compound. Its molecular formula is C15H20Cl2FN3 and its molecular weight is 332.24. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• A study described the development of an efficient and convergent route to a compound similar to 1-(4-fluorophenyl)-7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine dihydrochloride, focusing on its potential as a dual antagonist for 5HT7/5HT2. This route featured a regioselective construction of a tetra-substituted pyrazole and a unique Pd-catalyzed hydrogenation method (LiangJimmy et al., 2011).

Antimicrobial and Antifungal Activities

• Research into similar compounds has shown weak antimycotic and antibacterial activities against pathogens like Candida albicans, Cryptococcus neoformans, and Staphylococcus aureus. Modifications to these compounds, including fluoro and chloro derivatives, have enhanced their antimicrobial properties (Menozzi et al., 2004).

Potential in Antipsychotic Research

• A compound analogous to 1-(4-fluorophenyl)-7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine dihydrochloride was found to have an antipsychotic-like profile in behavioral animal tests, without interacting with dopamine receptors. This indicates potential applications in antipsychotic drug development (Wise et al., 1987).

Anticancer Properties

• Novel derivatives containing similar structures have been synthesized and tested against human cancer cell lines, showing significant anticancer activity at low concentrations. This suggests potential in the development of new anticancer drugs (Hammam et al., 2005).

Structural Studies

• Structural characterization of similar compounds through methods like single-crystal diffraction, FT-IR, and NMR techniques has been conducted, providing valuable insights into their molecular configuration and potential pharmacological applications (Kariuki et al., 2021).